Cas no 2228214-19-3 ((5-chloro-2-hydroxy-3-methoxyphenyl)methanesulfonamide)

• Product Name: (5-chloro-2-hydroxy-3-methoxyphenyl)methanesulfonamide
• CAS No: 2228214-19-3
• MF: C₈H₁₀ClNO₄S
• MW: 251.687300205231
• CID: 6228626
• PubChem ID: 165647250
• Update Time: 2025-10-28

(5-chloro-2-hydroxy-3-methoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-hydroxy-3-methoxyphenyl)methanesulfonamide
• EN300-1988025
• 2228214-19-3

• Inchi： 1S/C8H10ClNO4S/c1-14-7-3-6(9)2-5(8(7)11)4-15(10,12)13/h2-3,11H,4H2,1H3,(H2,10,12,13)
• InChI Key： RQNFBJZMELSJIY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CS(N)(=O)=O)O)OC

Computed Properties

• Exact Mass: 251.0019067g/mol
• Monoisotopic Mass: 251.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98Ų

Additional information on (5-chloro-2-hydroxy-3-methoxyphenyl)methanesulfonamide

Comprehensive Overview of (5-chloro-2-hydroxy-3-methoxyphenyl)methanesulfonamide (CAS No. 2228214-19-3)

(5-chloro-2-hydroxy-3-methoxyphenyl)methanesulfonamide, with the CAS number 2228214-19-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of methanesulfonamide derivatives, which are known for their diverse biological activities and applications in drug development. The presence of chloro, hydroxy, and methoxy functional groups in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged due to their potential in addressing global health challenges, such as antimicrobial resistance and chronic inflammatory diseases. (5-chloro-2-hydroxy-3-methoxyphenyl)methanesulfonamide is no exception, as its structural features suggest possible applications in anti-inflammatory and antibacterial therapies. Researchers are particularly intrigued by its potential to modulate enzyme activity, which could lead to breakthroughs in treating conditions like arthritis or bacterial infections.

The compound's molecular formula and weight are critical parameters for synthetic chemists and pharmacologists. With advancements in computational chemistry and AI-driven drug discovery, tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets. This aligns with the growing trend of green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce such compounds without compromising yield or purity.

From an industrial perspective, CAS 2228214-19-3 is often discussed in the context of patented formulations and intellectual property in the pharmaceutical sector. Companies investing in precision medicine and personalized therapies are exploring its derivatives to develop targeted treatments. Additionally, its role in bioconjugation and prodrug design is being investigated, which could enhance drug delivery systems and improve bioavailability.

For laboratory professionals, the analytical characterization of (5-chloro-2-hydroxy-3-methoxyphenyl)methanesulfonamide involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practices (GMP) and regulatory standards, which are paramount for clinical translation. The compound's stability under various pH and temperature conditions is also a key focus, especially for formulating oral dosage forms or topical applications.

In summary, 2228214-19-3 represents a promising scaffold in medicinal chemistry, bridging gaps between traditional drug design and cutting-edge biotechnology. Its multifaceted applications—from drug discovery to material science—highlight its versatility, while ongoing research continues to uncover new potentials. As the scientific community prioritizes health innovation and sustainable solutions, this compound is poised to play a pivotal role in future advancements.